Cas no 1864060-83-2 (Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]-)

• Product Name: Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]-
• CAS No: 1864060-83-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD29034203
• CID: 5152900
• PubChem ID: 121552433
• Update Time: 2025-10-24

Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]-

• MDL： MFCD29034203
• Inchi： 1S/C9H17NO3/c1-8(6-13-7-9(11)12)10-4-2-3-5-10/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： BIICXSQENTVGHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCC(N1CCCC1)C

Additional information on Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]-

Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- (CAS No. 1864060-83-2): A Comprehensive Overview

Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]-, identified by its CAS number CAS NO.1864060-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and the synthesis of novel therapeutic agents. The presence of both an acetic acid moiety and a 1-pyrrolidinylpropoxy group suggests a multifaceted chemical profile that could be exploited for various biological activities.

The molecular structure of Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- consists of an acetic acid backbone substituted with a propoxy group that is further linked to a 1-pyrrolidinyl moiety. This architecture provides a rich scaffold for chemical modification and functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The pyrrolidine ring, a common pharmacophore in drug discovery, is known for its ability to enhance bioavailability and binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecule modulators targeting neurological disorders. The pyrrolidine scaffold has been extensively studied for its potential in modulating neurotransmitter systems, particularly those involved in cognitive function and pain perception. The compound Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- represents a promising candidate for further exploration in this area due to its unique structural features.

One of the key aspects of this compound is its potential to act as a prodrug or a precursor for more active pharmaceutical ingredients (APIs). The acetic acid moiety can be easily modified to introduce various functional groups, while the propoxy and pyrrolidinyl segments provide opportunities for interaction with biological targets. This flexibility makes it an attractive building block for the synthesis of novel drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. The compound Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- has been investigated for its potential biological activities, including anti-inflammatory and analgesic effects. Preliminary data suggest that derivatives of this compound may exhibit significant activity in preclinical models, warranting further investigation into their pharmacological properties.

The synthesis of Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the propoxy group followed by functionalization of the pyrrolidine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring the desired structural integrity.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and industrial chemistry. The unique structural features of Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- make it a candidate for developing novel polymers or specialty chemicals with tailored properties. Its ability to undergo various chemical transformations opens up possibilities for creating advanced materials with specific functionalities.

The safety and handling of Acetic acid, 2-[2-(1-pyrrolidinyl)propoxy]- are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under standard regulations, appropriate precautions should be taken to ensure safe handling. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound in powder or solution form.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential in drug development and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new applications and advancements.